Cas no 87780-79-8 (2-(pyrimidin-4-yl)pyrimidine)

2-(pyrimidin-4-yl)pyrimidine structure
2-(pyrimidin-4-yl)pyrimidine structure
Product Name:2-(pyrimidin-4-yl)pyrimidine
CAS No:87780-79-8
MF:C8H6N4
MW:158.160040378571
CID:3165036
PubChem ID:19742642
Update Time:2025-04-21

2-(pyrimidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(pyrimidin-4-yl)pyrimidine
    • SCHEMBL6449580
    • 87780-79-8
    • Inchi: 1S/C8H6N4/c1-3-10-8(11-4-1)7-2-5-9-6-12-7/h1-6H
    • InChI Key: FXLFSLGEPUVFNN-UHFFFAOYSA-N
    • SMILES: N1C=CC=NC=1C1C=CN=CN=1

Computed Properties

  • Exact Mass: 158.059246208Da
  • Monoisotopic Mass: 158.059246208Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.6Ų
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